Cas no 124427-77-6 (4-Quinazolinamine,8-fluoro-N-[2-[3-(trifluoromethyl)phenyl]ethyl]-)

• Product Name: 4-Quinazolinamine,8-fluoro-N-[2-[3-(trifluoromethyl)phenyl]ethyl]-
• CAS No: 124427-77-6
• MF: C₁₇H₁₃F₄N₃
• MW: 335.298837423325
• CID: 141919
• PubChem ID: 164159
• Update Time: 2025-04-19

4-Quinazolinamine,8-fluoro-N-[2-[3-(trifluoromethyl)phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine,8-fluoro-N-[2-[3-(trifluoromethyl)phenyl]ethyl]-
• 8-Fluoro-N-{2-[3-(trifluoromethyl)phenyl]ethyl}quinazolin-4-amine
• 4-Quinazolinamine, 8-fluoro-N-[2-[3-(trifluoromethyl)phenyl]ethyl]-
• 8-Fluoro-N-(2-(3-(trifluoromethyl)phenyl)ethyl)-4-quinazolinamine
• 124427-77-6
• 4-Quinazolinamine, 8-fluoro-N-(2-(3-(trifluoromethyl)phenyl)ethyl)-
• DTXSID5073824
• CLJGHMBYRBUPEX-UHFFFAOYSA-N
• SCHEMBL8546216
• DTXCID1033822

• Inchi： 1S/C17H13F4N3/c18-14-6-2-5-13-15(14)23-10-24-16(13)22-8-7-11-3-1-4-12(9-11)17(19,20)21/h1-6,9-10H,7-8H2,(H,22,23,24)
• InChI Key： CLJGHMBYRBUPEX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CCNC1C2C=CC=C(C=2N=CN=1)F)(F)F

Computed Properties

• Exact Mass: 335.10469
• Monoisotopic Mass: 335.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.372
• Boiling Point: 448.6°C at 760 mmHg
• Flash Point: 225.1°C
• Refractive Index: 1.603
• PSA: 37.81